Cas no 958457-61-9 (tert-butyl (1S,2S,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: tert-butyl (1S,2S,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 958457-61-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD11858172
• CID: 1001726
• PubChem ID: 39872284
• Update Time: 2025-04-20

tert-butyl (1S,2S,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1S-, 2R-, 5R-]2-Hydroxymethyl-3-aza-bicyclo[3.1.0]hexane-3-carboxylic acid tert-butyl ester
• tert-butyl (1S,2R,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• (1S,2S,5R)-2-hydroxymethyl-3-aza-bicyclo[3.1.0]hexane-3-carboxylic acid tert-butyl ester
• (2S,3S,5R)-3-tert-butoxycarbonyl-2-hydroxymethyl-3-azabicyclo[3.1.0]hexane
• 2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylic acid tert-butyl ester
• tert-butyl (1S,2S,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• PS-20547
• SCHEMBL1340048
• EN300-88791
• tert-butyl(1S,2S,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• 958457-61-9
• SRRXFFKYXKCTOS-XHNCKOQMSA-N
• AKOS026742457
• F86292
• (1S,2S,5R)-3-Boc-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane

• MDL： MFCD11858172
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-5-7-4-8(7)9(12)6-13/h7-9,13H,4-6H2,1-3H3/t7-,8-,9+/m0/s1
• InChI Key： SRRXFFKYXKCTOS-XHNCKOQMSA-N
• SMILES： OC[C@@H]1[C@H]2C[C@H]2CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.13600
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 49.77000
• LogP: 1.17200